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Compound Focus: Thioquinapiperifil

CAS No.: 220060-39-9

Cat. No.: S545254

Get Quote

Storage Conditions and Quantitative Data

The table below summarizes the storage conditions for Thioquinapiperifil (free base) and its

dihydrochloride salt as provided by suppliers and safety data sheets.

Compound Form Appearance
Recommended
Storage

Molecular
Weight

CAS
Number

Thioquinapiperifil (Free
Base) [1]

Solid -20°C (powder) [1] 448.58 [1] [2] 220060-39-
9 [1] [3] [2]

Thioquinapiperifil
Dihydrochloride [4] [5] [6]

Solid 2-8°C (refrigerator) [4];
-20°C (long term) [6]

521.51
[4]/485.05 [5]

[6]

204077-66-
7 [4] [5] [6]

Key Stability Insights:

Solubilized Forms: The free base form in solvent has a more stringent storage requirement of -80°C
[1].

Container: For the powdered form, the container should be kept tightly sealed in a cool, well-
ventilated area [1].

General Handling: To ensure stability, you should avoid inhalation, contact with skin and eyes, and
the formation of dust and aerosols. Use should be confined to areas with appropriate exhaust

ventilation [1].
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Properties and Stability Context

Understanding the compound's role and properties provides further context for its storage requirements.

Biological Activity: Thioquinapiperifil is a potent, selective, and non-competitive
Phosphodiesterase-5 (PDE-5) inhibitor. It has an exceptionally low IC50 value of 0.074 nM for
PDE5, making it much more potent than its inhibition of other PDE subtypes [2] [5].

Primary Hazards: The Safety Data Sheet (SDS) classifies Thioquinapiperifil as harmful if
swallowed (H302) and very toxic to aquatic life with long-lasting effects (H410) [1].

Stability Guidance Framework: For novel drug substances, regulatory guidelines like ICH Q1
provide a framework for systematic stability testing. These studies generate data to define

appropriate storage conditions and establish retest periods or shelf lives [7].

Stability Assessment Workflow

For a novel compound like Thioquinapiperifil, determining definitive storage conditions and shelf-life

requires a formal stability study. The following diagram outlines the core workflow for conducting such an

assessment.
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Within Specifications?

Yes: Establish Shelf-life

 Yes

No: Adjust Storage Conditions
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Click to download full resolution via product page

The supplier-recommended storage conditions are a practical starting point, but formal studies under ICH Q1

guidelines are needed to establish a validated shelf-life [7].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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